molecular formula C10H7NO3 B1275150 3-(1,3-Benzoxazol-2-yl)prop-2-enoic acid

3-(1,3-Benzoxazol-2-yl)prop-2-enoic acid

Cat. No.: B1275150
M. Wt: 189.17 g/mol
InChI Key: XNJWCEYKQQMNIC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(1,3-Benzoxazol-2-yl)prop-2-enoic acid (CAS 31527-73-8) is an α,β-unsaturated carboxylic acid featuring a benzoxazole heterocyclic ring. Its molecular formula is C₁₀H₇NO₃, with a molecular weight of 189.17 g/mol . The compound’s structural features, including the planar benzoxazole moiety and acidic carboxylic group, make it a candidate for applications in medicinal chemistry, particularly in enzyme inhibition and metal chelation .

Properties

Molecular Formula

C10H7NO3

Molecular Weight

189.17 g/mol

IUPAC Name

3-(1,3-benzoxazol-2-yl)prop-2-enoic acid

InChI

InChI=1S/C10H7NO3/c12-10(13)6-5-9-11-7-3-1-2-4-8(7)14-9/h1-6H,(H,12,13)

InChI Key

XNJWCEYKQQMNIC-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)N=C(O2)C=CC(=O)O

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituted Benzoxazole Derivatives

2-[[3-(1,3-Benzoxazol-2-yl)propanoylamino]methyl]-3-(3-methylphenyl)propanoic acid (PubChem CID 119243009)
  • Structure: Incorporates a saturated propanoic acid backbone with an amide-linked methylphenyl group.
  • Key Differences: The absence of α,β-unsaturation reduces electrophilicity compared to the target compound.
  • Biological Relevance : Benzoxazole derivatives are investigated as heparanase inhibitors, which are critical in cancer metastasis and angiogenesis .
2-(6-Chloro-1,3-benzoxazol-2-yl)-4,5-difluorobenzoic acid (PubChem CID 81421830)
  • Structure : A benzoic acid derivative with chloro and fluoro substituents on the benzoxazole and benzene rings.
  • The rigid planar structure may improve stacking interactions in enzyme active sites .

Heterocycle-Modified Analogues

3-(1,3-Benzothiazol-2-yl)-2,3-dihydroxypropanoic acid (CAS 326021-35-6)
  • Structure : Replaces benzoxazole’s oxygen with sulfur (benzothiazole) and includes dihydroxy groups.
  • Key Differences :
    • Sulfur’s larger atomic radius and lower electronegativity alter electronic distribution, reducing resonance stabilization compared to benzoxazole.
    • Dihydroxy groups enable chelation of metal ions, a property absent in the target compound .
3-(1H-Benzimidazol-2-yl)-2,3-dihydroxypropanoic acid (CAS 49671-84-3)
  • Structure: Features a benzimidazole ring (two nitrogen atoms) and dihydroxypropanoic acid.
  • Key Differences :
    • Benzimidazole’s basic nitrogen enhances solubility in acidic environments.
    • The dihydroxy configuration supports dual hydrogen bonding, which may improve target specificity in enzyme inhibition .

Functional Group Variants

3-(1,3-Benzoxazol-2-yl)propanoic acid (CAS 78757-00-3)
  • Structure: Saturated propanoic acid analogue of the target compound.
  • Higher conformational flexibility may decrease binding affinity to rigid enzyme pockets .
2-{[3-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)propanoyl]amino}benzoic acid (CAS 364627-30-5)
  • Structure : Contains an isoindole-1,3-dione group linked via an amide bond.
  • Key Differences: The isoindole-dione moiety introduces strong electron-withdrawing effects, increasing acidity.

Data Table: Structural and Functional Comparison

Compound Name CAS Number Molecular Formula Molecular Weight (g/mol) Key Structural Features Biological Relevance
(2E)-3-(1,3-Benzoxazol-2-yl)prop-2-enoic acid 31527-73-8 C₁₀H₇NO₃ 189.17 α,β-unsaturation, benzoxazole Potential enzyme inhibition
2-[[3-(1,3-Benzoxazol-2-yl)propanoylamino]methyl]-3-(3-methylphenyl)propanoic acid - C₂₁H₂₂N₂O₄ 366.42 Amide linkage, methylphenyl group Heparanase inhibition
3-(1,3-Benzothiazol-2-yl)-2,3-dihydroxypropanoic acid 326021-35-6 C₁₀H₉NO₄S 239.25 Benzothiazole, dihydroxy groups Metal chelation
3-(1H-Benzimidazol-2-yl)-2,3-dihydroxypropanoic acid 49671-84-3 C₁₀H₁₀N₂O₄ 222.20 Benzimidazole, dihydroxy groups Hydrogen-bonding interactions
3-(1,3-Benzoxazol-2-yl)propanoic acid 78757-00-3 C₉H₇NO₃ 193.16 Saturated backbone Reduced reactivity

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.